3-(oxan-2-yl)-1H-indazole
Description
3-(oxan-2-yl)-1H-indazole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of indazole derivatives, which are known for their diverse pharmacological activities.
Scientific Research Applications
Systematic Scientific Study of Oxazole Derivatives
Oxazole derivatives exhibit a wide variety of pharmacological activities, including analgesic, anti-inflammatory, antimicrobial, anticancer, antidepressant, antidiabetic, antiobesity, anticonvulsant, and diuretic properties. The chemistry, properties, synthesis, reactions, and pharmacological activities of differently substituted oxazole moieties have been thoroughly reviewed, highlighting the significance of oxazole chemistry in pharmaceutical development (Joshi, Bisht, & Juyal, 2017).
Novel Antibacterial Agents with Reduced Activity Against Monoamine Oxidase A
Research into oxazolidinones, a class of antibacterial agents, has identified 1,2,3-triazoles as a promising replacement for traditional functionalities, leading to compounds with reduced side effects related to monoamine oxidase A inhibition. This discovery opens new avenues for developing antibacterials with improved safety profiles (Reck et al., 2005).
Advancements in Oxazole-Based Medicinal Chemistry
Oxazole compounds, thanks to their ability to bind various enzymes and receptors through diverse non-covalent interactions, demonstrate versatile biological activities. This review discusses the recent advances in oxazole-based compounds as medicinal drugs, including their antibacterial, antifungal, antiviral, antitubercular, anticancer, anti-inflammatory, antidiabetic, antiparasitic, anti-obesitic, anti-neuropathic, and antioxidative activities (Zhang, Zhao, & Zhou, 2018).
Bioactive 1,3-Oxazole-Containing Alkaloids from Marine Organisms
A comprehensive review highlights the importance of marine-derived 1,3-oxazole-containing alkaloids, underlining their structural features, biological properties, biosynthesis, and chemical synthesis. The review showcases the therapeutic potential of these compounds, derived from a rich variety of marine organisms, and their application in drug discovery (Chen et al., 2021).
Catalytic Synthesis of 1,3-Oxazole Derivatives
A mechanistic review focuses on the metal-dependent synthesis of 1,3-oxazole derivatives, exploring their wide variety of applications in medicinal, pharmaceutical, agrochemical, and material sciences. The review presents a systematic interpretation of literature describing the synthetic methodologies and applications of 1,3-oxazole derivatives, highlighting the recent methodologies developed for their synthesis (Shinde et al., 2022).
properties
IUPAC Name |
3-(oxan-2-yl)-2H-indazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O/c1-2-6-10-9(5-1)12(14-13-10)11-7-3-4-8-15-11/h1-2,5-6,11H,3-4,7-8H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQLGVJIHOHBHQR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCOC(C1)C2=C3C=CC=CC3=NN2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(oxan-2-yl)-1H-indazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(tert-butyl)-9-methyl-7,9-dihydro-[1,2,4]triazino[3,4-f]purine-6,8(1H,4H)-dione](/img/structure/B2588347.png)
![3-[[3-[2-(Trifluoromethyl)pyridin-4-yl]oxyazetidin-1-yl]methyl]-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole](/img/structure/B2588349.png)
![N-[[5-Oxo-1-(2-phenylethyl)pyrrolidin-3-yl]methyl]prop-2-enamide](/img/structure/B2588352.png)
![N-(2,5-dimethylphenyl)-2-[2-oxo-5-(piperidin-1-ylsulfonyl)pyridin-1(2H)-yl]acetamide](/img/structure/B2588356.png)
![N-(Cyanomethyl)-6-pyridin-3-yl-1-(pyridin-3-ylmethyl)pyrazolo[3,4-b]pyridine-4-carboxamide](/img/structure/B2588363.png)
![Methyl 4-(7-methyl-2-(4-methylthiazol-2-yl)-3,9-dioxo-1,2,3,9-tetrahydrochromeno[2,3-c]pyrrol-1-yl)benzoate](/img/structure/B2588365.png)